Cas no 202197-25-9 (4-(3-fluorophenyl)methoxyaniline)

• Product Name: 4-(3-fluorophenyl)methoxyaniline
• CAS No: 202197-25-9
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• MDL: MFCD08056104
• CID: 1067746
• PubChem ID: 16775314
• Update Time: 2025-05-21

4-(3-fluorophenyl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-benzyloxy)-phenylamine
• {4-[(3-fluorobenzyl)oxy]phenyl}amine
• 4-((3'-fluoro)benzyloxy)benzaldehyde
• 4-((3-fluorobenzyl)oxy)aniline
• 4-((3-Fluorobenzyl)oxy)benzaldehyde
• 4-(3-fluorobenzyloxy) benzaldehyde
• 4-(3-Fluoro-benzyloxy)-benzaldehyde
• 4-(3-fluorobenzyloxy)phenylamine
• 4-[(3-fluorobenzyl)oxy]aniline
• 4-[(3-fluorobenzyl)oxy]benzaldehyde
• AC1Q4NZY
• ACMC-1BANU
• SBB009340
• 4-(3-fluorophenyl)methoxyaniline
• 4-(3-fluorobenzyloxy)aniline
• 202197-25-9
• G71722
• 4-[(3-fluorophenyl)methoxy]aniline
• 4-(3-fluorobenzyloxy)-phenylamine
• MFCD08056104
• LMKDKHDGVBPEKI-UHFFFAOYSA-N
• 4-(3-fluoro-benzyloxy)-phenylamine, AldrichCPR
• DB-183910
• SB79311
• STL508008
• CS-0117187
• 4-(3-fluoro-benzyloxy)aniline
• CHEMBL4300647
• SCHEMBL1379497
• AKOS000131452

• MDL： MFCD08056104
• Inchi： 1S/C13H12FNO/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13/h1-8H,9,15H2
• InChI Key： LMKDKHDGVBPEKI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)COC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 217.09036
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 355.1±22.0 °C at 760 mmHg
• Flash Point: 168.5±22.3 °C
• PSA: 35.25
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(3-fluorophenyl)methoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-fluorophenyl)methoxyaniline

4-(3-Fluorophenyl)Methoxyaniline: A Comprehensive Overview

4-(3-Fluorophenyl)Methoxyaniline, also known by its CAS number 202197-25-9, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an aniline moiety, making it a valuable building block in various chemical reactions. Recent advancements in synthetic methodologies and its applications have further highlighted its potential in drug discovery and material development.

The molecular structure of 4-(3-fluorophenyl) methoxyaniline consists of a benzene ring substituted with a fluorine atom at the 3-position and a methoxy group attached to the aniline nitrogen. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity in different chemical environments. The presence of the fluorine atom introduces electron-withdrawing effects, enhancing the compound's ability to participate in various nucleophilic and electrophilic reactions. Recent studies have demonstrated its utility as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable applications of 4-(3-fluorophenyl) methoxyaniline is in the field of medicinal chemistry. Researchers have exploited its reactivity to design and synthesize novel drug candidates targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, a study published in 2023 highlighted its role as a key intermediate in the synthesis of a potent tyrosine kinase inhibitor, which exhibited remarkable efficacy in preclinical models of lung cancer. This underscores the compound's significance in drug discovery pipelines.

In addition to its pharmaceutical applications, 4-(3-fluorophenyl) methoxyaniline has found utility in materials science. Its ability to form stable aromatic systems makes it an ideal candidate for the synthesis of advanced materials such as polymers and organic semiconductors. Recent research has focused on its use as a building block for constructing two-dimensional materials with tailored electronic properties, paving the way for applications in electronics and optoelectronics.

The synthesis of 4-(3-fluorophenyl) methoxyaniline has also been optimized in recent years, with researchers adopting greener and more efficient methodologies. For example, a 2023 study reported the use of microwave-assisted synthesis to enhance reaction yields while reducing energy consumption. Such advancements not only improve the scalability of production but also align with current sustainability goals in the chemical industry.

Beyond its direct applications, 4-(3-fluorophenyl) methoxyaniline serves as a valuable tool for studying fundamental chemical principles. Its reactivity patterns provide insights into aromatic substitution mechanisms and electronic effects, contributing to our understanding of organic chemistry at a molecular level. This dual role as both a practical reagent and a research tool underscores its importance across diverse scientific disciplines.

In conclusion, 4-(3-fluorophenyl) methoxyaniline, CAS number 202197-25-9, stands out as a multifaceted compound with significant implications for modern chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as an essential component in contemporary research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various fields.